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Compound of Interest

Compound Name: Cinnamoylglycine-d2

Cat. No.: B15127896

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Cinnamoylglycine-d2 is the deuterated form of Cinnamoylglycine, a metabolite derived from
the conjugation of cinnamic acid and glycine. Emerging as a significant biomarker,
Cinnamoylglycine offers a window into the intricate interplay between diet, gut microbiota, and
host metabolism. Its stable isotope-labeled counterpart, Cinnamoylglycine-d2, serves as an
invaluable internal standard for accurate quantification in complex biological matrices, a critical
requirement for robust clinical and preclinical research. This technical guide provides a
comprehensive overview of Cinnamoylglycine-d2, including its suppliers, pricing, a detailed
synthesis protocol, an analytical methodology for its quantification, and its role in biological
pathways.

Supplier and Pricing Information

For researchers seeking to procure Cinnamoylglycine-d2, several specialized chemical
suppliers offer this stable isotope-labeled compound. The pricing can vary based on the

guantity and purity required. Below is a summary of available suppliers and their current
pricing.
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. Catalog . . I

Supplier Quantity Price (USD) Availability
Number

MedChemExpres
HY-113589S 1 mg 276 In Stock

s

MedChemExpres
HY-113589S 5mg 690 In Stock

s

Gentaur N/A N/A Ask for Quote 24/48H for Stock

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to contact the suppliers directly for the most up-to-date information.

The Role of Cinnamoylglycine in Biological Systems

Cinnamoylglycine is a fascinating metabolite that sits at the crossroads of xenobiotic and
endogenous metabolic pathways. Its presence and concentration in biological fluids, such as
urine and plasma, are indicative of several physiological and pathophysiological processes.

Cinnamic acid, the precursor to Cinnamoylglycine, is a naturally occurring phenolic compound
found in various plants and dietary sources like cinnamon. Gut microbiota can also produce
cinnamic acid from the metabolism of dietary polyphenols and the amino acid phenylalanine.
Once absorbed, cinnamic acid undergoes phase Il metabolism in the liver, where it is
conjugated with glycine to form Cinnamoylglycine, which is then excreted in the urine.[1][2]

Recent metabolomics studies have highlighted Cinnamoylglycine as a potential biomarker for a
healthy gut microbiome.[3][4] Its levels have been shown to be altered in response to antibiotic
treatment, reflecting disruptions in the gut microbial community. Furthermore, associations
have been observed between Cinnamoylglycine concentrations and conditions such as chronic
kidney disease and sarcopenia, suggesting its broader role in host health.

The metabolic pathway leading to the formation of Cinnamoylglycine is a key detoxification
process. The conjugation of cinnamic acid with glycine increases its water solubility, facilitating
its elimination from the body. This pathway is crucial for managing the load of dietary and
microbially-derived aromatic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

